Cas no 1806912-95-7 (Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate)
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate
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- Inchi: 1S/C10H10BrF2NO3/c1-16-7(15)3-5-6(9(12)13)4-14-10(17-2)8(5)11/h4,9H,3H2,1-2H3
- InChI Key: JSXULCQKCBVWDJ-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CC(C(F)F)=C1CC(=O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059631-250mg |
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate |
1806912-95-7 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029059631-500mg |
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate |
1806912-95-7 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029059631-1g |
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate |
1806912-95-7 | 97% | 1g |
$3,039.60 | 2022-03-31 |
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate: A Comprehensive Overview
The compound Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate, identified by the CAS number 1806912-95-7, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines a pyridine ring with multiple substituents, including a bromine atom, a difluoromethyl group, and a methoxy group. The methyl acetate moiety further enhances its functional versatility, making it a valuable component in advanced chemical synthesis and material engineering.
Recent studies have highlighted the potential of this compound in the development of novel materials with tailored electronic properties. Researchers have demonstrated that the presence of the bromine and difluoromethyl groups significantly influences the molecule's electronic behavior, making it suitable for applications in organic electronics. For instance, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate has been explored as a precursor for the synthesis of advanced polymers and organic semiconductors. These materials exhibit improved charge transport properties, which are critical for applications in flexible electronics and optoelectronic devices.
In addition to its role in materials science, this compound has also gained attention in medicinal chemistry. The methoxy group and bromine atom contribute to the molecule's bioactivity, making it a promising candidate for drug design. Recent research has focused on its potential as an inhibitor of specific enzyme pathways, particularly those involved in metabolic disorders. The difluoromethyl group has been shown to enhance the compound's stability and bioavailability, which are essential traits for therapeutic agents.
The synthesis of Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.
From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems.
In conclusion, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No: 1806912-95-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.
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